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Compound of Interest

Compound Name: 5-Methyl-2-(trifluoromethyl)aniline

Cat. No.: B034172 Get Quote

CAS Number: 106877-29-6

This in-depth technical guide provides a detailed overview of 5-Methyl-2-
(trifluoromethyl)aniline, a key aromatic amine intermediate. The document is intended for

researchers, scientists, and professionals in drug development and fine chemical synthesis,

offering comprehensive data on its properties, synthesis, and analysis, alongside relevant

safety information.

Core Properties
5-Methyl-2-(trifluoromethyl)aniline, with the molecular formula C8H8F3N, is a substituted

aniline derivative.[1] The presence of both a methyl and a trifluoromethyl group on the aniline

ring imparts unique electronic and steric properties, making it a valuable building block in the

synthesis of complex organic molecules.[2]

Physicochemical Data
A summary of the key physicochemical properties of 5-Methyl-2-(trifluoromethyl)aniline is

presented in the table below. It is important to note that while some data points are consistently

reported, others, such as melting point and density, are not widely available in the public

domain.
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Property Value Source(s)

CAS Number 106877-29-6 [1]

Molecular Formula C8H8F3N [1]

Molecular Weight 175.15 g/mol [1]

Boiling Point 207.2°C at 760 mmHg [3]

Physical State
Not specified, likely liquid at

STP
[3]

Purity Typically ≥98%

Synthesis and Purification
While a specific, detailed, and publicly available experimental protocol for the synthesis of 5-
Methyl-2-(trifluoromethyl)aniline is not readily found, a general synthetic approach can be

inferred from standard organic chemistry principles and protocols for related compounds. The

synthesis would likely involve the introduction of a trifluoromethyl group and a methyl group

onto an aniline or a precursor molecule, followed by transformations to yield the final product.

A potential, though unverified, synthetic workflow is outlined below. This should be considered

a conceptual pathway and would require laboratory optimization.
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Conceptual Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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